Cas no 1416437-94-9 (4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate)

• Product Name: 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate
• CAS No: 1416437-94-9
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4934043
• Update Time: 2025-11-02

4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL 3-METHYL 2,2-DIMETHYLMORPHOLINE-3,4-DICARBOXYLATE
• 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(16)14-7-8-18-13(4,5)9(14)10(15)17-6/h9H,7-8H2,1-6H3
• InChI Key： KPIHQUOWUIQYNL-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(=O)OC)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 65.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate

4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate (CAS 1416437-94-9): A Versatile Building Block in Modern Organic Synthesis

The 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate (CAS 1416437-94-9) represents an important class of morpholine derivatives that has gained significant attention in pharmaceutical and materials science research. This sterically hindered morpholine dicarboxylate compound serves as a valuable chiral building block for the synthesis of complex molecular architectures, particularly in asymmetric synthesis applications.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate as they enable more efficient synthetic routes with reduced environmental impact. The compound's unique steric properties and electronic configuration make it particularly useful in catalysis applications, where researchers are actively exploring its potential in C-H activation reactions and cross-coupling methodologies.

The structural features of 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate include a morpholine core with strategically placed tert-butyl and methyl groups that influence both its reactivity and physical properties. This multifunctional compound typically appears as a white to off-white crystalline powder with excellent stability under standard storage conditions, making it convenient for laboratory and industrial applications.

In pharmaceutical research, the morpholine dicarboxylate derivative has shown promise as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The compound's ability to influence molecular conformation and binding affinity makes it valuable for medicinal chemistry applications, where researchers are addressing current challenges in drug discovery and precision medicine.

The synthesis of 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate typically involves multi-step organic transformations starting from commercially available morpholine precursors. Recent advances in flow chemistry and continuous processing have improved the efficiency of producing this high-value intermediate, addressing growing market demands while maintaining high chemical purity standards.

Analytical characterization of CAS 1416437-94-9 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity. The compound's spectral data and chromatographic properties have been well-documented in scientific literature, facilitating its identification and quality control in various applications.

From a commercial perspective, 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate has seen growing demand in the fine chemicals market, particularly from contract research organizations and pharmaceutical developers. The compound's pricing and availability reflect its status as a specialty chemical with applications in both academic research and industrial processes.

Safety considerations for handling 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material, in line with current laboratory safety standards and chemical hygiene practices.

Future research directions for CAS 1416437-94-9 include exploring its potential in organocatalysis, materials science, and as a scaffold for drug discovery. The compound's versatility positions it well to address emerging challenges in synthetic methodology development and molecular design, particularly in fields requiring stereochemical control and molecular complexity.

For researchers seeking high-purity 4-Tert-butyl 3-methyl 2,2-dimethylmorpholine-3,4-dicarboxylate, several specialized chemical suppliers offer the compound with comprehensive analytical certificates and technical data sheets. The global market for such advanced intermediates continues to expand, driven by innovations in asymmetric synthesis and growing needs in pharmaceutical development pipelines.